Indigo Naturalis
Plant Description
Indigo Naturalis, derived from plants like Baphicacanthus cusia, Isatis tinctoria, or Polygonum tinctorium, is a traditional Chinese medicine known for its deep blue pigment. Pharmacologically, it exhibits anti-inflammatory, antiviral, and antipyretic properties. Key phytochemicals include indigotin, indirubin, and indigo. It is traditionally used to clear heat, detoxify, cool blood, and treat conditions such as psoriasis, eczema, and various inflammatory skin disorders. Modern research explores its potential in oncology and autoimmune diseases.
Geographic Distribution
Native to China, Japan, Korean Peninsula, and Vietnam. In China, it is mainly distributed in the Yangtze River basin and areas south of it, including Jiangsu, Anhui, Zhejiang, Fujian, Jiangxi, Hunan, Hubei, Guangdong, Guangxi, Sichuan, Guizhou, and Yunnan.
